1-acetyl-5-fluoro-2,3-dihydro-3,3-dimethyl-1H-Indole

• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol
• IUPAC Name: 1-(5-fluoro-3,3-dimethyl-2H-indol-1-yl)ethanone
• InChI: InChI=1S/C12H14FNO/c1-8(15)14-7-12(2,3)10-6-9(13)4-5-11(10)14/h4-6H,7H2,1-3H3
• InChI Key: WVAJJQJALCRFQE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(C2=C1C=CC(=C2)F)(C)C

Description

1-acetyl-5-fluoro-2,3-dihydro-3,3-dimethyl-1H-Indole is a useful research compound. Its molecular formula is C12H14FNO and its molecular weight is 207.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the procedure described in S. Coulton et al. WO9925709 with the following modifications. N-(4-Fluoro-phenyl)-N-(2-methyl-allyl)-acetamide (5 grams, 24.12 mmol) was added to a microwave tube with aluminum trichloride (7 grams, 52.4 mmol). The tube was capped and heated to 150° C. for 20 minutes under microwave. The slurry was worked up with water and ethyl acetate, the organic layer was extracted with 3 washes of saturated sodium bicarbonate solution and the organic layer was dried over magnesium sulfate. The solution was then filtered and rotary evaporated to yield pure 1-(5-Fluoro-3,3-dimethyl-2,3-dihydro-indol-1-yl)-ethanone in quantitative yield. This was converted to the free indoline by suspending the entire 5 grams of product in 20 mL of 6 M HCl and heating in a microwave to 200° C. for 10 minutes. The resulting 5-Fluoro-3,3-dimethyl-2,3-dihydro-1H-indole crystallized on cooling as the hydrochloride salt in quantitative yield. This material was identical to the previously reported compound.